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Compound of Interest

Compound Name: Benzene, (pentylthio)-

CAS No.: 1129-70-0

Cat. No.: B074880

Get Quote

Core Physical and Chemical Properties
Phenyl pentyl sulfide (CAS No: 1129-70-0) is an organic thioether characterized by a phenyl

group and a pentyl group attached to a sulfur atom. Its structure imparts a non-polar character,

influencing its physical properties and solubility profile.

Chemical Identifiers and Formula
Molecular Formula: C₁₁H₁₆S[1]

Molecular Weight: 180.31 g/mol [1]

IUPAC Name: pentylsulfanylbenzene

SMILES: CCCCCSc1ccccc1[1]

InChIKey: DUGRRXREOWMDFE-UHFFFAOYSA-N[1]
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The quantitative physical properties of phenyl pentyl sulfide are summarized below. These

values are critical for predicting its behavior in various experimental and industrial settings,

such as reaction kinetics, purification processes, and formulation development.

Property Value Source

CAS Number 1129-70-0 [1]

Density 0.96 g/cm³ [1]

Boiling Point 260.2°C at 760 mmHg [1]

Melting Point Not Available [1]

Flash Point 108.9°C [1]

Refractive Index (n/D) 1.533 [1]

Vapor Pressure 0.0201 mmHg at 25°C [1]

LogP (Octanol/Water) 3.96890 [1]

Polar Surface Area (PSA) 25.30 Å² [1]

Solubility Profile
Based on its chemical structure—a non-polar aromatic ring and a flexible aliphatic chain—

phenyl pentyl sulfide is predicted to be insoluble in water. It is expected to be miscible with or

soluble in a wide range of common organic solvents. This behavior is consistent with similar

thioethers like phenyl sulfide, which is soluble in ether, benzene, carbon disulfide, and hot

alcohol[2][3]. This solubility is a key consideration for its use in organic reactions, extraction,

and purification via chromatography.

Synthesis and Purification
The construction of the C-S bond in aryl alkyl sulfides is a fundamental transformation in

organic chemistry. The most direct and reliable method for synthesizing phenyl pentyl sulfide is

through a nucleophilic substitution reaction, analogous to the Williamson ether synthesis.

Rationale for Synthetic Strategy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemsrc.com/en/cas/1129-70-0_694686.html
https://www.chemsrc.com/en/cas/1129-70-0_694686.html
https://www.chemsrc.com/en/cas/1129-70-0_694686.html
https://www.chemsrc.com/en/cas/1129-70-0_694686.html
https://www.chemsrc.com/en/cas/1129-70-0_694686.html
https://www.chemsrc.com/en/cas/1129-70-0_694686.html
https://www.chemsrc.com/en/cas/1129-70-0_694686.html
https://www.chemsrc.com/en/cas/1129-70-0_694686.html
https://www.chemsrc.com/en/cas/1129-70-0_694686.html
https://www.chembk.com/en/chem/Phenyl%20sulfide
https://www.fishersci.ca/shop/products/phenyl-sulfide-99-thermo-scientific/p-184108
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074880?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The chosen synthetic pathway involves the S-alkylation of thiophenol with a suitable pentyl

halide. This method is favored due to the high nucleophilicity of the thiolate anion, which is

easily generated by deprotonating thiophenol with a mild base. The reaction proceeds

efficiently with primary alkyl halides like 1-bromopentane or 1-chloropentane, which are listed

as known precursors[1]. This strategy minimizes side reactions and typically results in high

yields of the desired thioether. A similar protocol has been successfully used to prepare

cyclopentyl phenyl sulfide from benzenethiol and cyclopentyl bromide[4].

Detailed Experimental Protocol: Synthesis from
Thiophenol and 1-Bromopentane
This protocol describes a self-validating system for the laboratory-scale synthesis of phenyl

pentyl sulfide.

Materials:

Thiophenol (1.0 eq)

1-Bromopentane (1.05 eq)

Potassium Carbonate (K₂CO₃), anhydrous (1.5 eq)

Acetone, anhydrous

Diethyl ether

5% Sodium Hydroxide (NaOH) solution

Brine (saturated NaCl solution)

Magnesium Sulfate (MgSO₄), anhydrous

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add anhydrous potassium carbonate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.chemsrc.com/en/cas/1129-70-0_694686.html
https://prepchem.com/cyclopentyl-phenyl-sulfide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074880?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent Addition: Add anhydrous acetone to the flask, followed by thiophenol. Stir the

resulting suspension at room temperature for 15 minutes to facilitate the formation of the

potassium thiophenolate salt.

Alkylation: Add 1-bromopentane to the reaction mixture.

Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

Workup - Solvent Removal: After the reaction is complete, allow the mixture to cool to room

temperature. Remove the acetone using a rotary evaporator.

Workup - Extraction: Add water to the residue to dissolve the inorganic salts. Transfer the

mixture to a separatory funnel and extract the crude phenyl pentyl sulfide with diethyl ether

(3x volumes).

Workup - Washing: Combine the organic layers. Wash twice with a 5% sodium hydroxide

solution to remove any unreacted thiophenol, followed by one wash with water and one wash

with brine[4].

Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and

remove the diethyl ether under reduced pressure.

Purification: The resulting crude oil can be purified by vacuum distillation to yield pure phenyl

pentyl sulfide.

Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the synthesis protocol.
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1. Reaction Setup & Thiolate Formation

2. S-Alkylation

3. Workup & Isolation

4. Purification

Charge Flask with K₂CO₃

Add Acetone & Thiophenol

 Stir 15 min 

Add 1-Bromopentane

Reflux for 4-6 hours

Evaporate Acetone

Aqueous Workup & Ether Extraction

Wash with NaOH, H₂O, Brine

Dry (MgSO₄) & Evaporate Ether

Vacuum Distillation

Pure Phenyl Pentyl Sulfide

Workflow for Phenyl Pentyl Sulfide Synthesis

Click to download full resolution via product page

Caption: Workflow for Phenyl Pentyl Sulfide Synthesis.
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Spectroscopic Characterization
Spectroscopic analysis is essential for confirming the identity and purity of the synthesized

product. The following sections describe the expected spectral data for phenyl pentyl sulfide

based on its structure and data from analogous compounds.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for both the aromatic and

aliphatic portions of the molecule.

Aromatic Protons (δ 7.1-7.4 ppm): A multiplet integrating to 5 protons corresponding to the

monosubstituted benzene ring.

Alpha-Methylene Protons (-S-CH₂-): A triplet around δ 2.9-3.1 ppm, integrating to 2 protons.

The downfield shift is due to the deshielding effect of the adjacent sulfur atom.

Aliphatic Methylene Protons (-CH₂-CH₂-CH₂-CH₂-): Multiplets between δ 1.3-1.8 ppm,

collectively integrating to 6 protons.

Terminal Methyl Protons (-CH₃): A triplet around δ 0.9 ppm, integrating to 3 protons.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum should display 8 unique carbon signals, assuming free rotation around

the C-S bond.

Aromatic Carbons: Four signals are expected in the δ 125-138 ppm region. The ipso-carbon

(C-S) will be the most downfield in this group.

Aliphatic Carbons: Four signals are expected in the δ 14-35 ppm region, corresponding to

the five carbons of the pentyl chain.

Infrared (IR) Spectroscopy
The IR spectrum provides confirmation of key functional groups.

Aromatic C-H Stretch: Absorption bands just above 3000 cm⁻¹.
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Aliphatic C-H Stretch: Strong absorption bands just below 3000 cm⁻¹ (approx. 2850-2960

cm⁻¹).

Aromatic C=C Stretch: Peaks in the 1450-1600 cm⁻¹ region.

C-S Stretch: A weak to medium band in the 600-800 cm⁻¹ region, which can sometimes be

difficult to assign definitively[5].

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) is a powerful tool for determining the molecular

weight and fragmentation pattern.

Molecular Ion (M⁺): A peak at m/z = 180, corresponding to the molecular weight of the

compound.

Key Fragments: Expect to see a prominent peak at m/z = 109 (thiophenol fragment,

[C₆H₅S]⁺) and fragments corresponding to the loss of the pentyl chain or parts of it.

Safety, Handling, and Storage
While specific toxicity data for phenyl pentyl sulfide is not available, data from analogous short-

chain alkyl phenyl sulfides and diphenyl sulfide provide a strong basis for recommended safety

protocols. Phenyl sulfide is harmful if swallowed and causes skin irritation[6][7].

Hazard Identification
Toxicity: Likely harmful if swallowed.

Irritation: Expected to cause skin and eye irritation[8].

Flammability: Combustible liquid with a flash point of 108.9°C[1]. Keep away from flames

and hot surfaces[8].

Other Hazards: May possess a strong, unpleasant odor (stench), a common characteristic of

thioethers[6][9].

Recommended Handling Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://cdnsciencepub.com/doi/10.1139/v64-006
https://www.sigmaaldrich.com/HK/en/sds/aldrich/p35316?userType=undefined
https://www.tcichemicals.com/MX/en/p/P0230
http://cdn.chemservice.com/product/msdsnew/External/English/NG-17035%20English%20SDS%20US.pdf
https://www.chemsrc.com/en/cas/1129-70-0_694686.html
http://cdn.chemservice.com/product/msdsnew/External/English/NG-17035%20English%20SDS%20US.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/p35316?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC130950250&productDescription=PHENYL+SULFIDE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074880?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of vapors[8].

Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety

goggles, and a lab coat[10].

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area[9]. In case of skin contact, wash with plenty of soap and water. If in eyes, rinse

cautiously with water for several minutes[10].

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated place in a tightly closed container[8][10]. Keep

away from heat, sparks, and open flames. Store away from incompatible materials such as

strong oxidizing agents[11].

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations at an approved waste disposal plant[6][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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